3-Hydroxymandelic Acid
3-Hydroxymandelic Acid
3-Hydroxymandelic acid, also known as m-hydroxymandelate or mhma, belongs to the class of organic compounds known as 1-hydroxy-4-unsubstituted benzenoids. These are phenols that are unsubstituted at the 4-position. 3-Hydroxymandelic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 3-Hydroxymandelic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 3-hydroxymandelic acid is primarily located in the cytoplasm. 3-Hydroxymandelic acid can be biosynthesized from mandelic acid.
3-hydroxymandelic acid is a 2-hydroxy monocarboxylic acid that is mandelic acid substituted by a hydroxy group at position 3'. It has a role as a human metabolite. It is a 2-hydroxy monocarboxylic acid and a member of phenols. It derives from a mandelic acid.
3-hydroxymandelic acid is a 2-hydroxy monocarboxylic acid that is mandelic acid substituted by a hydroxy group at position 3'. It has a role as a human metabolite. It is a 2-hydroxy monocarboxylic acid and a member of phenols. It derives from a mandelic acid.
Brand Name:
Vulcanchem
CAS No.:
17119-15-2
VCID:
VC0015156
InChI:
InChI=1S/C8H8O4/c9-6-3-1-2-5(4-6)7(10)8(11)12/h1-4,7,9-10H,(H,11,12)
SMILES:
C1=CC(=CC(=C1)O)C(C(=O)O)O
Molecular Formula:
C8H8O4
Molecular Weight:
168.15 g/mol
3-Hydroxymandelic Acid
CAS No.: 17119-15-2
Reference Standards
VCID: VC0015156
Molecular Formula: C8H8O4
Molecular Weight: 168.15 g/mol
| CAS No. | 17119-15-2 |
|---|---|
| Product Name | 3-Hydroxymandelic Acid |
| Molecular Formula | C8H8O4 |
| Molecular Weight | 168.15 g/mol |
| IUPAC Name | 2-hydroxy-2-(3-hydroxyphenyl)acetic acid |
| Standard InChI | InChI=1S/C8H8O4/c9-6-3-1-2-5(4-6)7(10)8(11)12/h1-4,7,9-10H,(H,11,12) |
| Standard InChIKey | OLSDAJRAVOVKLG-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)O)C(C(=O)O)O |
| Canonical SMILES | C1=CC(=CC(=C1)O)C(C(=O)O)O |
| Physical Description | Solid |
| Description | 3-Hydroxymandelic acid, also known as m-hydroxymandelate or mhma, belongs to the class of organic compounds known as 1-hydroxy-4-unsubstituted benzenoids. These are phenols that are unsubstituted at the 4-position. 3-Hydroxymandelic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 3-Hydroxymandelic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 3-hydroxymandelic acid is primarily located in the cytoplasm. 3-Hydroxymandelic acid can be biosynthesized from mandelic acid. 3-hydroxymandelic acid is a 2-hydroxy monocarboxylic acid that is mandelic acid substituted by a hydroxy group at position 3'. It has a role as a human metabolite. It is a 2-hydroxy monocarboxylic acid and a member of phenols. It derives from a mandelic acid. |
| Solubility | 31 mg/mL |
| Synonyms | (+/-)-m-Hydroxymandelic Acid; DL-3-Hydroxymandelic Acid; α,3-Dihydroxy-benzeneacetic Acid; |
| PubChem Compound | 86957 |
| Last Modified | Nov 11 2021 |
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